Cas no 1506883-04-0 (Ethyl 2-amino-3-chloro-4-methylbenzoate)

• Product Name: Ethyl 2-amino-3-chloro-4-methylbenzoate
• CAS No: 1506883-04-0
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5520745
• PubChem ID: 79071870
• Update Time: 2025-05-19

Ethyl 2-amino-3-chloro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3-chloro-4-methyl-, ethyl ester
• Ethyl 2-amino-3-chloro-4-methylbenzoate
• G73498
• EN300-5444152
• AKOS017622166
• 1506883-04-0
• CS-0348035

• Inchi： 1S/C10H12ClNO2/c1-3-14-10(13)7-5-4-6(2)8(11)9(7)12/h4-5H,3,12H2,1-2H3
• InChI Key： GUTFZEMTYSPNEH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(C)C(Cl)=C1N

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-amino-3-chloro-4-methylbenzoate

Ethyl 2-amino-3-chloro-4-methylbenzoate (CAS No. 1506883-04-0): A Comprehensive Overview in Modern Chemical Research

Ethyl 2-amino-3-chloro-4-methylbenzoate, identified by its CAS number 1506883-04-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its benzoate ester group and substituents at the 2-amino, 3-chloro, and 4-methyl positions, has garnered attention due to its versatile applications in synthetic chemistry and potential therapeutic uses.

The molecular structure of Ethyl 2-amino-3-chloro-4-methylbenzoate contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both amino and chloro functional groups allows for further derivatization, enabling researchers to explore a wide range of chemical modifications. This flexibility is particularly useful in drug discovery, where the ability to fine-tune molecular structures can significantly impact biological activity.

In recent years, Ethyl 2-amino-3-chloro-4-methylbenzoate has been studied for its potential role in the development of novel pharmaceutical agents. Its structural features suggest that it may serve as a precursor for compounds with antimicrobial, anti-inflammatory, or even anticancer properties. The benzoate moiety is well-known for its presence in various bioactive molecules, while the amino and chloro substituents can enhance binding affinity to biological targets.

One of the most exciting areas of research involving Ethyl 2-amino-3-chloro-4-methylbenzoate is its application in medicinal chemistry. Researchers have been exploring its derivatives to identify new lead compounds for therapeutic intervention. The compound's ability to undergo further chemical transformations makes it an attractive candidate for library synthesis programs aimed at discovering new drugs. For instance, modifications at the amino and chloro positions can lead to compounds with enhanced selectivity and reduced toxicity.

The synthesis of Ethyl 2-amino-3-chloro-4-methylbenzoate typically involves multi-step organic reactions, often starting from commercially available benzoic acid derivatives. The introduction of the amino group at the 2-position and the chloro group at the 3-position requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize byproduct formation.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and potential applications of Ethyl 2-amino-3-chloro-4-methylbenzoate. Molecular modeling studies have helped researchers predict how this compound might interact with biological targets, providing insights into its potential therapeutic effects. These computational approaches are complemented by experimental validations, ensuring that hypotheses generated in silico are accurate and reliable.

The pharmaceutical industry has shown particular interest in Ethyl 2-amino-3-chloro-4-methylbenzoate due to its structural similarity to known bioactive molecules. By leveraging existing knowledge about related compounds, researchers can accelerate the discovery process and reduce the time-to-market for new drugs. Additionally, the compound's stability under various storage conditions makes it a practical choice for industrial applications.

Another area where Ethyl 2-amino-3-chloro-4-methylbenzoate finds utility is in material science. Its unique chemical properties make it suitable for developing novel polymers and coatings with enhanced performance characteristics. For example, incorporating this compound into polymer matrices can improve thermal stability and mechanical strength. Such applications highlight the broad utility of this versatile chemical intermediate.

Environmental considerations are also important when working with Ethyl 2-amino-3-chloro-4-methylbenzoate. Efforts have been made to develop greener synthetic routes that minimize waste and reduce environmental impact. Solvent recovery systems and catalytic processes have been implemented to enhance sustainability without compromising yield or purity. These initiatives align with global trends toward more environmentally responsible chemical manufacturing.

In conclusion, Ethyl 2-amino-3-chloro-4-methylbenzoate (CAS No. 1506883-04-0) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its structural features enable diverse applications, from drug development to advanced material creation. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone of modern chemical innovation.